6-Chloro-2-iodo-4-nitro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine

• IUPAC Name: 1-(benzenesulfonyl)-6-chloro-2-iodo-4-nitropyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C13H7ClIN3O4S/c14-11-7-10(18(19)20)9-6-12(15)17(13(9)16-11)23(21,22)8-4-2-1-3-5-8/h1-7H
• InChI Key: RRNXTKPNLMIGIL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)N2C(=CC3=C2N=C(C=C3[N+](=O)[O-])Cl)I
• Molecular Formula: C13H7ClIN3O4S
• DSSTOX Substance ID: DTXSID101159887
• Molecular Weight: 463.64 g/mol
• CAS RN: 1227266-95-6

Description

The compound “6-Chloro-2-iodo-4-nitro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine” is a complex organic molecule that contains several functional groups. It has a pyrrolopyridine core, which is a type of heterocyclic compound (a ring structure containing atoms of at least two different elements). This core is substituted with a chloro group at the 6-position, an iodo group at the 2-position, a nitro group at the 4-position, and a phenylsulfonyl group at the 1-position.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact method would depend on the specific reactions used to introduce each group. For example, nucleophilic substitutions could be used to introduce the halogen groups (chloro and iodo), and a nitration reaction could be used to introduce the nitro group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the heterocyclic ring and the various substituents would likely result in a complex three-dimensional structure. The exact structure would need to be determined using techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be determined by its functional groups. For example, the halogen groups could undergo substitution reactions, and the nitro group could participate in reduction reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. These could include properties such as solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it is intended to be used as a drug, its mechanism of action would involve interacting with a specific target in the body to produce a therapeutic effect.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is used. Proper safety precautions should be taken when handling this compound, including using appropriate personal protective equipment.

Future Directions

The future directions for research on this compound could include further studies to determine its physical and chemical properties, investigations into its potential uses (for example, as a drug or a chemical reagent), and the development of new synthesis methods.